![molecular formula C17H14FNO5 B5656000 dimethyl 2-[(4-fluorobenzoyl)amino]terephthalate](/img/structure/B5656000.png)
dimethyl 2-[(4-fluorobenzoyl)amino]terephthalate
Description
Dimethyl 2-[(4-fluorobenzoyl)amino]terephthalate is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is commonly known as FDMT, and it is widely used in scientific research as a fluorescent probe for the detection of biological molecules.
Scientific Research Applications
Luminescent Materials
Dimethyl 2-[(4-fluorobenzoyl)amino]terephthalate: has been studied for its potential in enhancing the luminescence of organic materials. This compound can be used in cocrystal engineering to modify the π–π packing arrangement and intermolecular interactions within a crystal. Such modifications can attenuate the aggregation-induced quenching effect, leading to enhanced emission properties . This application is particularly relevant for the development of organic light-emitting diodes (OLEDs), biological imaging, organic solid-state lasers, and chemical sensors.
Endocrine Disruption Studies
The compound is also relevant in the assessment of the safety profile of phthalate alternatives. It serves as a comparison point in studies evaluating the endocrine activities of furan dicarboxylic acid esters using human cell-based reporter gene assays . This research is crucial for understanding the toxicological benefits of biobased alternatives to phthalates and supports non-regrettable substitution in material production.
Supramolecular Chemistry
In supramolecular chemistry, dimethyl 2-[(4-fluorobenzoyl)amino]terephthalate can be used to study multi-component molecular materials such as cocrystals. These are assembled through non-covalent interactions like hydrogen bonds, halogen bonds, and stacking interactions. The compound’s role in these studies helps in understanding the driving forces of molecular self-assembly and the changes in photophysical properties .
properties
IUPAC Name |
dimethyl 2-[(4-fluorobenzoyl)amino]benzene-1,4-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO5/c1-23-16(21)11-5-8-13(17(22)24-2)14(9-11)19-15(20)10-3-6-12(18)7-4-10/h3-9H,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKRYCMCHBYAQMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl 2-{[(4-fluorophenyl)carbonyl]amino}benzene-1,4-dicarboxylate | |
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